Structural Differentiation from the Closest Commercially Available Brominated Analog: Impact of C‑5 Indole Substitution on Electronic and Steric Properties
The closest commercially cataloged analog, 2‑(5‑bromo‑1H‑indol‑1‑yl)‑1‑{4‑[2‑(morpholin‑4‑yl)‑2‑oxoethyl]piperazin‑1‑yl}ethanone (C₂₀H₂₅BrN₄O₃, MW 449.3), differs at the indole C‑5 position, where the target compound bears a hydrogen atom instead of a bromine . The C‑5 bromine introduces a strong electron‑withdrawing inductive effect (σₘ = 0.39) that polarizes the indole π‑system, reduces the pKₐ of the indole N–H by approximately 0.5–0.8 log units, and adds a steric bulk of ~1.85 Å van der Waals radius [1]. In 2‑phenylindole SAR series, C‑5 substitution has been shown to modulate estrogen receptor binding affinity by >10‑fold and to alter tubulin polymerization inhibitory activity by an order of magnitude [2]. The target compound, lacking C‑5 halogenation, retains the native electron density distribution of the indole ring, which is critical for π‑stacking interactions observed in co‑crystal structures of 2‑phenylindoles with p97 (PDB entry referenced in [3]). For researchers requiring the unsubstituted 2‑phenylindole electron profile, the brominated analog cannot serve as a surrogate.
| Evidence Dimension | Indole C‑5 substituent electronic/steric effect |
|---|---|
| Target Compound Data | C‑5 = H; σₘ = 0.00; van der Waals radius = 1.20 Å; indole N–H pKₐ ~ 17.0 (calculated, unperturbed) |
| Comparator Or Baseline | 2‑(5‑Bromo‑1H‑indol‑1‑yl)‑1‑{4‑[2‑(morpholin‑4‑yl)‑2‑oxoethyl]piperazin‑1‑yl}ethanone: C‑5 = Br; σₘ = 0.39; van der Waals radius = 1.85 Å; indole N–H pKₐ ~ 16.2–16.5 (estimated) |
| Quantified Difference | Δσₘ = +0.39 (electron‑withdrawing); Δ van der Waals radius = +0.65 Å; estimated ΔpKₐ = −0.5 to −0.8 |
| Conditions | Hammett σₘ constants from standard compilations; van der Waals radii from Bondi (1964); pKₐ shift estimated from substituted indole literature (Bordwell pKₐ tables) |
Why This Matters
A >10‑fold difference in ER binding affinity or tubulin inhibition potency is commonly observed across 2‑phenylindole C‑5 substitution series; procurement of the wrong analog invalidates SAR continuity.
- [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165–195. doi:10.1021/cr00002a004. View Source
- [2] von Angerer E, Biberger C, Leichtl S. Studies on heterocycle-based pure estrogen antagonists. Ann N Y Acad Sci. 1995;761:176–191. doi:10.1111/j.1749-6632.1995.tb31378.x. View Source
- [3] LaPorte MG, Burnett JC, Colombo R, et al. Optimization of Phenyl Indole Inhibitors of the AAA+ ATPase p97. ACS Med Chem Lett. 2018;9(11):1075–1081. doi:10.1021/acsmedchemlett.8b00372. View Source
